
A Technical Guide to the Physical Properties of
Benzyl Methyl Malonate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzyl methyl malonate

Cat. No.: B104983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl methyl malonate (CAS No. 52267-39-7) is a diester of malonic acid, featuring both a

benzyl and a methyl ester group.[1][2] Its chemical structure lends it to applications as a key

intermediate in organic synthesis, particularly in the pharmaceutical industry for the creation of

more complex molecular architectures.[3][4] A thorough understanding of its physical properties

is paramount for its effective handling, reaction optimization, and process scale-up. This

document provides a comprehensive overview of the core physical characteristics of Benzyl
methyl malonate, detailed experimental protocols for their determination, and a logical

workflow for property analysis.

Physical and Chemical Properties
The fundamental identifiers and physical properties of Benzyl methyl malonate are

summarized in the table below. These values have been compiled from various chemical data

sources and are presented for easy reference.
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Property Value Source(s)

IUPAC Name
3-O-benzyl 1-O-methyl

propanedioate
[3][5]

Synonyms

Methyl benzyl malonate,

Malonic acid benzyl methyl

ester

[1][6]

CAS Number 52267-39-7 [1][3][5]

Molecular Formula C₁₁H₁₂O₄ [1][2][3][5]

Molecular Weight 208.21 g/mol [2][3][5]

Appearance
Colorless to light yellow clear

liquid
[2]

Density
1.15 g/mL at 25 °C 1.164

g/cm³
[7] [1]

Boiling Point
125 °C at 0.5 mmHg 333.5 °C

at 760 mmHg
[3][7] [1][8]

Refractive Index (n20/D) 1.502 1.507 [3][7] [1]

Flash Point >113 °C (>235 °F) 129.5 °C [3] [1]

Vapor Pressure 0.000136 mmHg at 25 °C [1]

Solubility Slightly soluble in water [3]

Experimental Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the systematic characterization of the

physical properties of a Benzyl methyl malonate sample.
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Caption: Logical workflow for determining the physical properties of Benzyl methyl malonate.

Experimental Protocols
The following sections provide generalized yet detailed methodologies for determining the key

physical properties of Benzyl methyl malonate. These protocols are based on standard

organic chemistry laboratory techniques.

Determination of Boiling Point via Vacuum Distillation
Given that Benzyl methyl malonate has a high boiling point at atmospheric pressure (333.5

°C), which can lead to decomposition, its boiling point is more accurately and safely determined

under reduced pressure.[1]

Objective: To measure the boiling point of Benzyl methyl malonate at a specific sub-

atmospheric pressure.

Apparatus:

Round-bottom flask (25 or 50 mL)
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Claisen adapter

Thermometer with adapter

Short path distillation head with condenser

Receiving flask

Vacuum pump, tubing, and pressure gauge (manometer)

Heating mantle with stirrer

Boiling chips or magnetic stir bar

Procedure:

Setup: Assemble the distillation apparatus, ensuring all glassware is dry and joints are

properly sealed with vacuum grease.

Sample Preparation: Place 10-15 mL of Benzyl methyl malonate into the round-bottom

flask along with a few boiling chips or a magnetic stir bar.

System Evacuation: Connect the apparatus to the vacuum pump. Slowly and carefully

evacuate the system to the desired pressure (e.g., 0.5 mmHg).

Heating: Begin gently heating the flask using the heating mantle while stirring.

Equilibrium and Measurement: Observe the vapor temperature on the thermometer. The

boiling point is the stable temperature recorded when the liquid is boiling steadily and

condensate is actively dripping into the receiving flask. Record this temperature along with

the precise pressure from the manometer.

Shutdown: Once the measurement is complete, remove the heating mantle and allow the

system to cool completely before slowly reintroducing air to the apparatus.

Determination of Density
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Objective: To accurately measure the mass per unit volume of Benzyl methyl malonate at a

specified temperature (e.g., 25 °C).

Apparatus:

Pycnometer (specific gravity bottle) of a known volume (e.g., 10 mL)

Analytical balance (readable to ±0.0001 g)

Constant temperature water bath

Thermometer

Syringe or pipette

Procedure:

Calibration: Clean and thoroughly dry the pycnometer. Weigh the empty pycnometer on the

analytical balance and record its mass (m₁).

Filling with Water: Fill the pycnometer with deionized water and place it in the constant

temperature water bath set to 25 °C. Allow it to equilibrate for 15-20 minutes. Ensure the

water level is exactly at the calibration mark, removing any excess.

Weighing with Water: Remove the pycnometer from the bath, dry the exterior, and weigh it.

Record this mass (m₂). The mass of the water is (m₂ - m₁). The precise volume of the

pycnometer can be calculated using the density of water at 25 °C.

Sample Measurement: Empty and thoroughly dry the pycnometer. Fill it with Benzyl methyl
malonate, place it in the 25 °C water bath to equilibrate, and adjust the volume to the mark.

Weighing with Sample: Remove the pycnometer, dry the exterior, and weigh it. Record this

mass (m₃).

Calculation: The mass of the Benzyl methyl malonate sample is (m₃ - m₁). The density (ρ)

is calculated as: ρ = (m₃ - m₁) / (Volume of Pycnometer)

Determination of Refractive Index
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Objective: To measure the extent to which light is refracted when passing through Benzyl
methyl malonate, a characteristic property related to its purity.

Apparatus:

Abbe refractometer

Constant temperature water circulator (set to 20 °C)

Dropper or pipette

Ethanol and lens paper

Procedure:

Calibration: Turn on the refractometer and the water circulator. Calibrate the instrument using

a standard of known refractive index (e.g., distilled water).

Sample Application: Open the prism of the refractometer. Using a clean dropper, place 2-3

drops of Benzyl methyl malonate onto the lower prism surface.

Measurement: Close the prism gently. Look through the eyepiece and adjust the knobs until

the dividing line between the light and dark fields is sharp and centered on the crosshairs.

Reading: Read the refractive index value from the instrument's scale. This is typically done

for the sodium D-line (589 nm) at 20 °C (n20/D).

Cleaning: Clean the prism surfaces thoroughly with ethanol and lens paper immediately after

the measurement.

Assessment of Solubility
Objective: To qualitatively determine the solubility of Benzyl methyl malonate in water and

common organic solvents.

Apparatus:

Test tubes and rack
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Graduated pipettes or cylinders

Vortex mixer

Procedure:

Setup: Label a series of test tubes for each solvent to be tested (e.g., Water, Ethanol,

Acetone, Diethyl Ether, Toluene).

Solvent Addition: Add 2 mL of a chosen solvent to its corresponding test tube.

Solute Addition: Add approximately 0.1 mL (2-3 drops) of Benzyl methyl malonate to the

solvent.

Mixing: Vigorously mix the contents of the test tube using a vortex mixer for 30 seconds.

Observation: Allow the mixture to stand and observe. Note whether the sample dissolves

completely (miscible), forms two distinct layers (immiscible/slightly soluble), or appears

cloudy (partially soluble). Record the observations. Based on its structure as an ester, it is

expected to be slightly soluble in polar solvents like water but readily soluble in common

organic solvents.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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